Cas no 2227682-29-1 (tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate
• CAS No: 2227682-29-1
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 5777876
• PubChem ID: 165832798
• Update Time: 2025-10-31

tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[(2R)-2-aminopropyl]-2-methylphenyl}carbamate
• EN300-1886226
• 2227682-29-1
• tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate

• Inchi： 1S/C15H24N2O2/c1-10-8-12(9-11(2)16)6-7-13(10)17-14(18)19-15(3,4)5/h6-8,11H,9,16H2,1-5H3,(H,17,18)/t11-/m1/s1
• InChI Key： PIJWQZGPPKNYRJ-LLVKDONJSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C[C@@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate

Introduction to tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate (CAS No. 2227682-29-1)

tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate (CAS No. 2227682-29-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amine derivative, plays a crucial role in the synthesis of various bioactive molecules and drug candidates. Its unique structural features and chemical properties make it an essential intermediate in the development of novel therapeutic agents.

The tert-butyl carbamate group in this compound serves as a protecting group for the amine functionality, which is critical for controlling reactivity and selectivity during synthetic transformations. This protection strategy is widely employed in organic synthesis to prevent unwanted side reactions and to facilitate the construction of complex molecular architectures. The (2R)-2-aminopropyl substituent, on the other hand, introduces chirality into the molecule, which is essential for achieving specific biological activities and enantioselective properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate in the development of drugs targeting various diseases. For instance, studies have shown that compounds derived from this scaffold exhibit potent antitumor and anti-inflammatory activities. These findings have sparked interest among researchers and pharmaceutical companies, leading to increased efforts to optimize and scale up the synthesis of this compound.

In addition to its potential therapeutic applications, tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate has been explored for its use in prodrug strategies. Prodrugs are biologically inactive derivatives that are converted into active drugs through metabolic processes in the body. The tert-butyl carbamate group can be selectively cleaved under specific physiological conditions, releasing the active amine derivative. This approach enhances drug delivery and reduces side effects, making it an attractive strategy for improving drug efficacy and safety.

The synthesis of tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate typically involves several key steps, including the formation of the (2R)-2-aminopropyl substituent through asymmetric synthesis methods and the subsequent coupling with the tert-butyl carbamate group. Recent research has focused on developing more efficient and environmentally friendly synthetic routes, such as catalytic processes and green chemistry techniques. These advancements not only improve the yield and purity of the final product but also reduce the environmental impact of chemical production.

One notable application of tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate is in the development of neuroprotective agents. Studies have demonstrated that compounds derived from this scaffold can effectively protect neurons from oxidative stress and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate specific signaling pathways involved in neuronal survival makes these compounds promising candidates for further clinical investigation.

In conclusion, tert-butyl N-{4-(2R)-2-aminopropyl-2-methylphenyl}carbamate (CAS No. 2227682-29-1) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.